Cas no 4129-17-3 ([azido(phenyl)phosphoryl]benzene)

[azido(phenyl)phosphoryl]benzene structure
4129-17-3 structure
Product Name:[azido(phenyl)phosphoryl]benzene
CAS No:4129-17-3
MF:C12H10N3OP
MW:243.201062679291
CID:1513174
PubChem ID:199401
Update Time:2025-04-21

[azido(phenyl)phosphoryl]benzene Chemical and Physical Properties

Names and Identifiers

    • [azido(phenyl)phosphoryl]benzene
    • AG-E-82956
    • Diphenylphosphonyl azide
    • (PhO)2P(O)N3
    • diphenyl phosphorazidat
    • Diphenylphosphinic azide
    • diphenyl phosphorazidate
    • Phosphinic azide, diphenyl-
    • (azido-phenylphosphoryl)benzene
    • KSC490Q1R
    • WLN: NNNPO&amp
    • diphenylphosphoranyl azide
    • amp
    • ACMC-209gr4
    • R&amp
    • diphenyl-phosphoryl azide
    • diphenyl phsphoryl azide
    • DIPHENYLPHOSPHINYL AZIDE
    • Phosphinic azide,diphenyl
    • R&diphenyl phosphorazidat
    • WLN: NNNPO&Diphenylphosphinic azide
    • DTXSID40194275
    • Q723781
    • Dipheny phosphoryl azide
    • SCHEMBL299
    • D77MNY386F
    • P,P-Diphenylphosphinic azide
    • Diphenyl phosphinic azide
    • 4129-17-3
    • di-phenylphosphoryl azide
    • Phosphinic azide, P,P-diphenyl-
    • diphenyiphosphoryl azide
    • Diphenyl phosphorylazide
    • Diphenyl phosphoryl azide
    • diphenylphosphorylazide
    • DB-370056
    • diphenylphosphoryl-azide
    • AKOS024437749
    • (C6H5)2P(O)N3
    • MKRTXPORKIRPDG-UHFFFAOYSA-N
    • NSC76046
    • DPPA, Phosphoric acid diphenyl ester azide
    • diphenyl-phosphorylazide
    • NSC 76046
    • WLN: NNNPO&R&R
    • NSC-76046
    • AB00183
    • diphenylphosphoroyl azide
    • diphenyiphosphorylazide
    • MDL: MFCD00019903
    • Inchi: 1S/C12H10N3OP/c13-14-15-17(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
    • InChI Key: MKRTXPORKIRPDG-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 243.05600
  • Monoisotopic Mass: 243.05614895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 76.63000
  • LogP: 2.67856

[azido(phenyl)phosphoryl]benzene Pricemore >>

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